Praseodymium tritelluride
Overview
Description
Praseodymium tritelluride (PrTe3) is a rare earth compound that has gained significant attention in the field of condensed matter physics due to its unique electronic properties. It belongs to the family of transition metal dichalcogenides and is a layered compound consisting of praseodymium (Pr) and tellurium (Te) atoms. PrTe3 has been extensively studied for its potential applications in spintronics, thermoelectricity, and superconductivity.
Scientific Research Applications
Praseodymium tritelluride has been studied extensively for its potential applications in spintronics, thermoelectricity, and superconductivity. In spintronics, Praseodymium tritelluride has been found to exhibit a strong spin-orbit coupling effect, which makes it an ideal material for spintronic devices such as spin transistors and spin valves. In thermoelectricity, Praseodymium tritelluride has been found to exhibit high thermoelectric efficiency, which makes it a potential candidate for thermoelectric power generation. In superconductivity, Praseodymium tritelluride has been found to exhibit unconventional superconductivity, which makes it an ideal material for studying the mechanism of superconductivity.
Mechanism Of Action
The mechanism of action of Praseodymium tritelluride is not well understood. However, it is believed that the unique electronic properties of Praseodymium tritelluride, such as its strong spin-orbit coupling effect and unconventional superconductivity, are responsible for its potential applications in spintronics, thermoelectricity, and superconductivity.
Biochemical And Physiological Effects
There is no known biochemical or physiological effect of Praseodymium tritelluride on living organisms as it is a compound primarily studied for its physical properties.
Advantages And Limitations For Lab Experiments
One of the advantages of using Praseodymium tritelluride in lab experiments is its unique electronic properties, which make it an ideal material for studying spintronics, thermoelectricity, and superconductivity. However, one of the limitations of using Praseodymium tritelluride in lab experiments is its complex synthesis method, which requires high-temperature solid-state reactions.
Future Directions
There are several future directions for the study of Praseodymium tritelluride. One direction is the further investigation of its unique electronic properties, such as its strong spin-orbit coupling effect and unconventional superconductivity. Another direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, the potential applications of Praseodymium tritelluride in spintronics, thermoelectricity, and superconductivity need to be further explored and optimized. Finally, the study of Praseodymium tritelluride in combination with other materials may lead to the discovery of new physical phenomena and potential applications.
Synthesis Methods
The synthesis of Praseodymium tritelluride is a complex process that involves high-temperature solid-state reactions. The most common method for synthesizing Praseodymium tritelluride is by reacting praseodymium oxide (Pr2O3) and tellurium powder (Te) in a vacuum or inert atmosphere at high temperatures (above 800°C) for several days. Another method involves the reaction of praseodymium chloride (PrCl3) and tellurium powder (Te) in a sealed quartz tube at high temperatures (above 900°C) for several hours. The resulting product is a black crystalline powder of Praseodymium tritelluride.
properties
IUPAC Name |
tellanylidenepraseodymium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Pr.Te |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBOOGVCIIFHIPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Te]=[Pr] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[Te]=[Pr] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PrTe |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 137303672 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
